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This technical guide provides a comprehensive overview of the working principles,

experimental protocols, and technical specifications of the Fidas® (Fine Dust Aerosol

Spectrometer) series of instruments, with a particular focus on the Fidas® 200 series as a

representative model. The Fidas® systems are advanced aerosol spectrometers designed for

real-time, continuous measurement of fine dust particles.

Core Principle of Operation
The Fidas® system operates on the principle of optical light scattering of single particles,

analyzed according to the Lorenz-Mie theory.[1][2] Individual particles pass through a precisely

defined, homogeneously illuminated measurement volume.[3][4][5] Each particle generates a

scattered light impulse that is detected at a scattering angle of 85° to 95°.[2][3][4][5] The

number of these impulses corresponds to the particle number concentration, while the intensity

of the light impulse is a measure of the particle's size diameter.[2][3]

A high-intensity, stable white LED serves as the light source, which allows for a clear calibration

curve and high particle size resolution.[3][4][6][7] This enables the system to measure particles

in a size range from 0.18 µm to 100 µm.[8][9]
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The Fidas® systems incorporate several patented technologies to ensure high accuracy and

reliability:

T-Aperture Technology: A patented T-shaped three-dimensional measuring volume is

generated by two T-apertures in the optical path.[1] This technology allows for particle size

and quantity measurements without border zone errors, which are common in conventional

optical aerosol spectrometers.[1][4]

Intelligent Aerosol Drying System (IADS): To prevent measurement inaccuracies from

condensation effects in high humidity conditions, the Fidas® system employs an intelligent

drying system.[1][5] This system is dynamically regulated based on the ambient temperature,

pressure, and relative humidity, ensuring that the particle size measurement is not falsified

by moisture.[3][5][10]

Sigma-2 Sampling Head: For representative sampling, especially in variable wind conditions,

the Fidas® 200 series is equipped with a Sigma-2 sampling head, compliant with VDI 2119

standards.[1][11][12]

Data Acquisition and Processing
The instrument utilizes a 20 MHz processor for digital signal processing with 256 raw data

channels.[3][8][9] This powerful processing capability allows for the identification and, if

necessary, compensation of coincident readings where multiple particles are present in the

measurement volume simultaneously.[3]

The Fidas® system simultaneously measures and records multiple fine dust fractions including

PM1, PM2.5, PM4, PM10, and Total Suspended Particulate (TSP).[1][2][8][13] In addition to

these mass fractions, it also provides data on the total particle number concentration (Cn) and

the particle size distribution across 64 size channels.[1][8][9]

Technical Specifications
The following tables summarize the key technical specifications for the Fidas® 200 series.
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Measurement Parameter Specification

Measurement Principle Optical light scattering of single particles

Measurement Range (Size)
0.18 - 18 µm (up to 100 µm available in other

models)[3][8][9]

Measurement Range (Mass) 0 - 10,000 µg/m³[3]

Measurement Range (Number C_N) 0 - 20,000 particles/cm³[8]

Reported Data
PM1, PM2.5, PM4, PM10, TSP, Particle Number

Concentration, Particle Size Distribution[1][11]

Size Channels 64 (32 per decade)[8][9]

System and Operational Specifications Specification

Light Source High-intensity, stable LED[3][4][11]

Volume Flow Approximately 0.3 m³/h (4.8 l/min)[3][8][9][11]

Data Acquisition
Digital, 20 MHz processor, 256 raw data

channels[3][8][9]

Time Resolution
1 s - 24 h (15 min in type-approved operation)[8]

[9]

Operating System Windows[3][6]

Interfaces USB, Ethernet, RS232/485, Wi-Fi[8][9]

Operating Temperature
-20 – +50 °C (for Fidas® 200 S outdoor model)

[3]

Experimental Protocols
5.1. General Measurement Workflow

The general workflow for conducting measurements with a Fidas® instrument is as follows:

System Initialization: The instrument is powered on and undergoes an automatic self-check.
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Aerosol Sampling: Ambient air is drawn into the instrument through the Sigma-2 sampling

head at a constant volume flow of approximately 0.3 m³/h.[3][11]

Aerosol Conditioning: The sampled aerosol passes through the Intelligent Aerosol Drying

System (IADS) to remove excess moisture and prevent condensation.[5][8]

Optical Measurement: The conditioned aerosol stream is directed through the T-aperture

defined measurement volume, where individual particles scatter light from the LED source.

Signal Detection and Processing: The scattered light pulses are detected by a

photomultiplier. The signal is then digitized and processed to determine particle number and

size.

Data Calculation and Output: The processed data is used to calculate various PM fractions,

particle number concentration, and the particle size distribution. The results are displayed in

real-time and can be stored internally or exported.

5.2. On-site Calibration Check

A key advantage of the Fidas® system is the ability to perform an on-site check and adjustment

of the calibration.[3][6][11] This is a critical procedure for ensuring data quality and is performed

as follows:

Preparation: A monodisperse test aerosol with a known particle size is required.

Introduction of Test Aerosol: The test aerosol is introduced into the instrument's inlet.

Measurement: The instrument measures the particle size distribution of the test aerosol.

Verification and Adjustment: The measured particle size is compared to the known size of the

test aerosol. If a deviation is observed, the instrument's calibration can be adjusted.
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Caption: Overall workflow of the Fidas® system from aerosol intake to data output.
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Caption: The light scattering principle within the Fidas® measurement volume.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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